Cas no 87711-76-0 (2-Heptanone, 3-[bis(methylthio)methylene]-)

• Product Name: 2-Heptanone, 3-[bis(methylthio)methylene]-
• CAS No: 87711-76-0
• MF: C₁₀H₁₈OS₂
• MW: 218.37932062149
• CID: 653193
• PubChem ID: 13208541
• Update Time: 2025-04-19

2-Heptanone, 3-[bis(methylthio)methylene]- Chemical and Physical Properties

Names and Identifiers

• 2-Heptanone, 3-[bis(methylthio)methylene]-
• 3-[bis(methylsulfanyl)methylidene]heptan-2-one
• DTXSID70527911
• 87711-76-0

• Inchi： 1S/C10H18OS2/c1-5-6-7-9(8(2)11)10(12-3)13-4/h5-7H2,1-4H3
• InChI Key： KXBGCGSUBZLKRE-UHFFFAOYSA-N
• SMILES： S(C)/C(=C(/C(C)=O)\CCCC)/SC

Computed Properties

• Exact Mass: 218.07990754g/mol
• Monoisotopic Mass: 218.07990754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 67.7Ų